Cas no 107005-95-8 (2-Cyclohexen-1-one,3-hydroxy-5-[3-(1-methylethyl)-5-isoxazolyl]-2-(1-oxobutyl)-)

• Product Name: 2-Cyclohexen-1-one,3-hydroxy-5-[3-(1-methylethyl)-5-isoxazolyl]-2-(1-oxobutyl)-
• CAS No: 107005-95-8
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 1185303
• Update Time: 2024-08-05

2-Cyclohexen-1-one,3-hydroxy-5-[3-(1-methylethyl)-5-isoxazolyl]-2-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,3-hydroxy-5-[3-(1-methylethyl)-5-isoxazolyl]-2-(1-oxobutyl)-
• 2-Cyclohexen-1-one, 3-hydroxy-5-[3-(1-methylethyl)-5-isoxazolyl]-2-(1-oxobutyl)-

• Inchi： 1S/C16H21NO4/c1-4-5-12(18)16-13(19)6-10(7-14(16)20)15-8-11(9(2)3)17-21-15/h8-10,19H,4-7H2,1-3H3
• InChI Key： UJTHVTOLAWRMAE-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C2ON=C(C(C)C)C=2)CC(O)=C1C(=O)CCC

Computed Properties

• Exact Mass: 291.14713

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 455.9±45.0 °C(Predicted)
• PSA: 80.4
• pka: 2.95±0.25(Predicted)